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Compound of Interest

Compound Name: Durallone

Cat. No.: B2927270

This technical guide provides a comprehensive review of the early research and development
of Durolane, a non-animal stabilized hyaluronic acid (NASHA) product for the treatment of
osteoarthritis (OA). The content herein is intended for researchers, scientists, and drug
development professionals, offering a detailed look into the preclinical and clinical data that
have formed the basis of its application.

Introduction to Durolane and its Core Technology

Durolane is a sterile, transparent gel containing a high concentration of stabilized hyaluronic
acid. It is designed as a single-injection treatment to relieve pain in osteoarthritis, particularly of
the knee.[1][2] The foundational technology behind Durolane is NASHA, which involves a
process that stabilizes the naturally entangled chains of hyaluronic acid to form a viscous,
three-dimensional gel.[1][2][3] This stabilization process, which creates a minimal amount of
covalent bonds (approximately 1%) between hyaluronic acid chains, is designed to increase
the product's residence time in the joint while retaining the physiological properties of natural
hyaluronic acid.[2][3]

Proposed Mechanism of Action

The primary mechanism of action for Durolane is viscosupplementation. In an osteoarthritic
joint, the natural hyaluronic acid in the synovial fluid has a lower molecular weight and
concentration, leading to reduced viscoelastic properties. Durolane aims to restore the
lubrication and cushioning in the joint, thereby reducing pain and improving function.[4] Beyond
this mechanical effect, preclinical and clinical research suggests that hyaluronic acid has
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several biological actions.[5][6] These include chondroprotective effects, anti-inflammatory
properties, and the stimulation of endogenous hyaluronic acid production by synoviocytes.[5][6]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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